N-(2-ethylphenyl)-N'-(2-methoxyphenyl)malonamide

• IUPAC Name: N-(2-ethylphenyl)-N'-(2-methoxyphenyl)propanediamide
• InChI: InChI=1S/C18H20N2O3/c1-3-13-8-4-5-9-14(13)19-17(21)12-18(22)20-15-10-6-7-11-16(15)23-2/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: YYYAYINLJMTIKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-ethylphenyl)-N'-(2-methoxyphenyl)malonamide, commonly known as EMMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EMMA belongs to the class of malonamide derivatives and has been shown to exhibit promising results in various fields of research, including medicinal chemistry, material science, and analytical chemistry.

Scientific Research Applications

EMMA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. EMMA has also been investigated for its antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.
In material science, EMMA has been used as a ligand for the synthesis of metal complexes, which can be used as catalysts for various reactions. EMMA-based metal complexes have been shown to exhibit high catalytic activity and selectivity, making them useful in organic synthesis.
EMMA has also been used in analytical chemistry as a chelating agent for the preconcentration and determination of metal ions in environmental and biological samples. The high selectivity and sensitivity of EMMA towards metal ions make it a useful tool for trace metal analysis.

Mechanism of Action

The mechanism of action of EMMA is not fully understood. However, it is believed that EMMA exerts its biological activities by chelating metal ions, which are essential for the growth and proliferation of cancer cells and microorganisms. By chelating metal ions, EMMA disrupts the normal cellular functions and induces apoptosis or inhibits the growth of cancer cells and microorganisms.
Biochemical and Physiological Effects:
EMMA has been shown to exhibit low toxicity towards normal cells and tissues, making it a promising candidate for the development of new drugs. In animal studies, EMMA has been shown to exhibit good pharmacokinetic properties, such as high bioavailability and low clearance.

Advantages and Limitations for Lab Experiments

EMMA has several advantages for lab experiments, including its high selectivity and sensitivity towards metal ions, low toxicity towards normal cells and tissues, and good pharmacokinetic properties. However, the synthesis of EMMA can be challenging, and the yield can be low if the reaction conditions are not optimized. EMMA can also be expensive to synthesize, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on EMMA. One potential direction is the development of new EMMA-based metal complexes for catalytic applications. Another direction is the investigation of the structure-activity relationship of EMMA derivatives to optimize their biological activities. Furthermore, the use of EMMA as a chelating agent for the preconcentration and determination of metal ions in complex matrices, such as biological fluids and environmental samples, can be explored. Overall, the research on EMMA has shown promising results, and further studies are warranted to fully understand its potential applications in various fields of research.